oxalic acid;N-[1-[4-(2-phenylethyl)piperazin-1-yl]propan-2-yl]aniline

• CAS No.: 77562-92-6
• Molecular Formula: C25H33N3O8
• Molecular Weight: 503.5 g/mol
• IUPAC Name: oxalic acid;N-[1-[4-(2-phenylethyl)piperazin-1-yl]propan-2-yl]aniline
• InChI: InChI=1S/C21H29N3.2C2H2O4/c1-19(22-21-10-6-3-7-11-21)18-24-16-14-23(15-17-24)13-12-20-8-4-2-5-9-20;2*3-1(4)2(5)6/h2-11,19,22H,12-18H2,1H3;2*(H,3,4)(H,5,6)
• InChI Key: SJGMZGXGYIBAFE-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCN(CC1)CCC2=CC=CC=C2)NC3=CC=CC=C3.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O

Description

Oxalic acid;N-[1-[4-(2-phenylethyl)piperazin-1-yl]propan-2-yl]aniline is a complex organic compound that has garnered interest in various fields of scientific research. This compound is known for its unique structural features, which include a piperazine ring substituted with a phenylethyl group and an aniline moiety. It is used in various applications, including pharmaceuticals, agrochemicals, and dyestuffs .

Preparation Methods

The synthesis of oxalic acid;N-[1-[4-(2-phenylethyl)piperazin-1-yl]propan-2-yl]aniline typically involves multiple steps, starting with the preparation of the piperazine ring. The phenylethyl group is then introduced through a substitution reaction, followed by the attachment of the aniline moiety. The final step involves the reaction with oxalic acid to form the desired compound. Industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Oxalic acid;N-[1-[4-(2-phenylethyl)piperazin-1-yl]propan-2-yl]aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of different oxidation products.

Reduction: Reduction reactions can be carried out using reducing agents, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where one or more substituents are replaced by other groups. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions.

Scientific Research Applications

Oxalic acid;N-[1-[4-(2-phenylethyl)piperazin-1-yl]propan-2-yl]aniline has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other complex organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: The compound is used in the production of agrochemicals and dyestuffs, contributing to advancements in these fields.

Mechanism of Action

The mechanism of action of oxalic acid;N-[1-[4-(2-phenylethyl)piperazin-1-yl]propan-2-yl]aniline involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, leading to the modulation of various biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Oxalic acid;N-[1-[4-(2-phenylethyl)piperazin-1-yl]propan-2-yl]aniline can be compared with other similar compounds, such as:

4-Piperazinoaniline: An important organic intermediate used in agrochemicals and pharmaceuticals.

N-Phenylethylpiperazine: A compound with similar structural features but different functional groups.

Aniline derivatives: Various aniline derivatives with different substituents and applications. The uniqueness of this compound lies in its specific combination of structural features, which contribute to its distinct chemical and biological properties.